Ethyl 1-((3-(benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[3-(1,3-benzodioxol-5-yloxy)propylsulfonyl]piperidine-3-carboxylate
• InChI: InChI=1S/C18H25NO7S/c1-2-23-18(20)14-5-3-8-19(12-14)27(21,22)10-4-9-24-15-6-7-16-17(11-15)26-13-25-16/h6-7,11,14H,2-5,8-10,12-13H2,1H3
• InChI Key: CWJBLTFJXPFXFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)S(=O)(=O)CCCOC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H25NO7S
• Molecular Weight: 399.5 g/mol
• CAS No.: 946285-67-2

Description

The compound is a derivative of benzo[d][1,3]dioxole, which is a structural motif found in many natural products and synthetic molecules. It also contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Scientific Research Applications

Anticancer Agent Potential

Ethyl 1-((3-(benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)piperidine-3-carboxylate derivatives have shown promise as potential anticancer agents. A study conducted by Rehman et al. (2018) involved synthesizing piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, demonstrating strong anticancer properties in some compounds compared to the reference drug doxorubicin (Rehman et al., 2018).

Antibacterial Properties

The compound and its derivatives have also been explored for their antibacterial properties. Miyamoto et al. (1987) synthesized 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives with a sulfonyl group, showing potent antibacterial activity (Miyamoto et al., 1987).

Antioxidant and Anticholinesterase Activity

Karaman et al. (2016) synthesized sulfonyl hydrazone compounds containing piperidine derivatives and evaluated them for antioxidant capacity and anticholinesterase activity. The study found significant antioxidant activity in some of the synthesized compounds (Karaman et al., 2016).

Synthesis of Highly Functionalized Thiazines

Indumathi et al. (2007) described a one-pot, four-component tandem reaction involving ethyl 2-[(2-oxo-2-arylethyl)sulfonyl]acetate, leading to the synthesis of new ethyl 3-aroyl-1-benzyl-2,2-dioxo-4-aryloctahydro-2-pyrrolo[2,1-c][1,4]thiazine-1-carboxylates. This study highlights the compound's utility in synthesizing complex chemical structures (Indumathi et al., 2007).

Application in Alzheimer's Disease Treatment

A study by Rehman et al. (2018) synthesized N-substituted derivatives of this compound to evaluate new drug candidates for Alzheimer’s disease, showing promising enzyme inhibition activity against acetylcholinesterase (AChE) (Rehman et al., 2018).

Future Directions

The future directions for research into this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and evaluated for potential therapeutic applications.